Cas no 8059-07-2 (pulmophylline)

• Product name: pulmophylline
• CAS No: 8059-07-2
• MF: C₂₇H₃₂N₁₀O₆
• MW: 592.606384277344
• CID: 985876

pulmophylline Chemical and Physical Properties

Names and Identifiers

• pulmophylline
• Pulmophyllin
• CID 133065687

• Inchi： 1S/C11H12N2O.C9H12N4O3.C7H8N4O2/c1-9-8-11(14)13(12(9)2)10-6-4-3-5-7-10;1-3-16-5-13-7-6(10-4-11-7)8(14)12(2)9(13)15;1-10-5-4(8-3-9-5)6(12)11(2)7(10)13/h3-8H,1-2H3;4H,3,5H2,1-2H3,(H,10,11);3H,1-2H3,(H,8,9)
• InChI Key： MBCJXZGVPNPZBT-UHFFFAOYSA-N
• SMILES： O(CC)CN1C(N(C)C(C2=C1N=CN2)=O)=O.O=C1C=C(C)N(C)N1C1C=CC=CC=1.O=C1C2=C(N=CN2)N(C)C(N1C)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 43
• Rotatable Bond Count: 4
• Complexity: 843
• Topological Polar Surface Area: 171